![molecular formula C19H15BrN2O4S B3730616 N-(4-bromophenyl)-3-{[(3-hydroxyphenyl)amino]sulfonyl}benzamide](/img/structure/B3730616.png)
N-(4-bromophenyl)-3-{[(3-hydroxyphenyl)amino]sulfonyl}benzamide
Overview
Description
N-(4-bromophenyl)-3-{[(3-hydroxyphenyl)amino]sulfonyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is also known as BPSB and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of BPSB is not fully understood. However, it has been proposed that BPSB may exert its anticancer effects by inhibiting the activity of certain enzymes that are involved in cancer cell growth and survival. BPSB may also induce apoptosis, or programmed cell death, in cancer cells. Additionally, BPSB may inhibit the production of inflammatory mediators such as prostaglandins and cytokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
BPSB has been shown to modulate various biochemical and physiological processes. It has been found to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs) that are involved in cancer cell growth and invasion. BPSB has also been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation. Moreover, BPSB has been demonstrated to induce the expression of certain genes that are involved in apoptosis and cell cycle arrest.
Advantages and Limitations for Lab Experiments
BPSB has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized using various methods. BPSB is also soluble in common solvents such as dimethyl sulfoxide (DMSO) and methanol, which makes it easy to prepare solutions for use in experiments. However, BPSB has some limitations as well. It has low aqueous solubility, which may limit its bioavailability in vivo. Moreover, BPSB has not been extensively studied in animal models, which may limit its potential applications in drug development.
Future Directions
There are several future directions for research on BPSB. One direction is to investigate its potential applications in combination therapy with other anticancer drugs. Another direction is to study its effects on other biochemical and physiological processes such as angiogenesis and metastasis. Additionally, further studies are needed to determine the optimal dosage and administration route of BPSB for use in vivo. Finally, more research is needed to investigate the safety and toxicity of BPSB in animal models.
Scientific Research Applications
BPSB has been extensively studied for its potential applications in drug development. It has been found to exhibit anticancer, anti-inflammatory, and antiviral properties. BPSB has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis. Moreover, BPSB has been demonstrated to have antiviral activity against human immunodeficiency virus (HIV) and hepatitis C virus (HCV).
properties
IUPAC Name |
N-(4-bromophenyl)-3-[(3-hydroxyphenyl)sulfamoyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15BrN2O4S/c20-14-7-9-15(10-8-14)21-19(24)13-3-1-6-18(11-13)27(25,26)22-16-4-2-5-17(23)12-16/h1-12,22-23H,(H,21,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNCFWTGYPNGXFE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=CC=C2)O)C(=O)NC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15BrN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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